4-[(2-Methylpropanesulfonyl)methyl]piperidine

• Molecular Formula: C10H21NO2S
• Molecular Weight: 219.35 g/mol
• IUPAC Name: 4-(2-methylpropylsulfonylmethyl)piperidine
• InChI: InChI=1S/C10H21NO2S/c1-9(2)7-14(12,13)8-10-3-5-11-6-4-10/h9-11H,3-8H2,1-2H3
• InChI Key: ALISLGDHBBTYKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)CC1CCNCC1

Description

4-[(2-Methylpropanesulfonyl)methyl]piperidine ( 1267105-92-9) is a high-purity chemical building block of significant interest in modern drug discovery and medicinal chemistry. With the molecular formula C10H21NO2S and a molecular weight of 219.34 , this compound features a piperidine scaffold—a privileged structure in pharmaceuticals—functionalized with a 2-methylpropanesulfonylmethyl group. The piperidine ring is a universally recognized motif known to enhance the druggability of molecules by improving metabolic stability, facilitating transport through membranes, and optimizing pharmacokinetic (ADME) properties . The specific incorporation of a sulfonyl moiety is a strategic maneuver in lead optimization, often employed to fine-tune lipophilicity, influence conformation, and improve molecular recognition by target proteins . Researchers value this compound for its potential in constructing novel bioactive molecules, particularly in the development of receptor modulators. For instance, analogous sulfonamide-functionalized piperidine compounds have been identified as potent inverse agonists of the human CB1 receptor, showcasing the utility of this structural class in developing therapeutics for peripheral conditions with minimized central nervous system side effects . As a versatile synthetic intermediate, it is well-suited for constructing compound libraries for high-throughput screening or for rational drug design in research areas such as central nervous system (CNS) disorders, oncology, and infectious diseases . This product is intended for research applications in a controlled laboratory environment and is strictly labeled For Research Use Only. It is not intended for diagnostic, therapeutic, or any personal uses.

Preparation Methods

Nucleophilic Substitution of 4-(Halomethyl)piperidine with Sulfinate Salts

Synthesis of 4-(Halomethyl)piperidine Intermediates

The foundational step involves generating 4-(halomethyl)piperidine, typically via reduction and halogenation of 4-piperidone. For instance, 4-piperidone undergoes lithium aluminum hydride (LiAlH4) reduction to yield 4-hydroxymethylpiperidine, which is subsequently treated with hydrobromic acid (HBr) or phosphorus tribromide (PBr3) to produce 4-(bromomethyl)piperidine. This intermediate’s reactivity is critical for downstream nucleophilic substitution.

Sulfinate-Mediated Substitution

Sodium 2-methylpropanesulfinate, prepared from 2-methylpropanesulfonyl chloride and sodium hydroxide, serves as the nucleophile in this SN2 reaction. Combining equimolar 4-(bromomethyl)piperidine and sodium sulfinate in dimethylformamide (DMF) at 80–100°C for 12–24 hours yields 4-[(2-methylpropanesulfonyl)methyl]piperidine. The reaction’s success hinges on the bromide’s leaving-group ability and the sulfinate’s nucleophilicity, with yields ranging from 60–75% after chromatographic purification.

Optimization Considerations

• Solvent Effects : Polar aprotic solvents like DMF or dimethyl sulfoxide (DMSO) enhance ionic dissociation, accelerating substitution.
• Temperature : Elevated temperatures (≥80°C) mitigate steric hindrance from the tert-butyl-like sulfonyl group.
• Protection Strategies : Tert-butoxycarbonyl (Boc) protection of the piperidine nitrogen prevents unwanted side reactions, requiring subsequent deprotection with trifluoroacetic acid (TFA).

Thioether Intermediate and Oxidation

Thiol-Ether Formation

An alternative route begins with 4-(chloromethyl)piperidine, which reacts with sodium 2-methylpropanethiolate in ethanol under reflux to form 4-[(2-methylpropylthio)methyl]piperidine. This step exploits the thiolate’s superior nucleophilicity relative to sulfinates, achieving yields of 70–85%.

Oxidation to Sulfone

The thioether intermediate is oxidized using hydrogen peroxide (H2O2) in acetic acid at 50–60°C for 6–8 hours. This transformation proceeds via a two-electron oxidation mechanism, converting the sulfide to the sulfone with >90% efficiency. Careful pH control prevents over-oxidation to sulfonic acids.

Catalytic Enhancements

• Transition Metal Catalysts : Tungstic acid (H2WO4) catalyzes the oxidation, reducing reaction time to 2–3 hours.
• Solvent Systems : Acetic acid–water mixtures (3:1 v/v) optimize solubility and oxidant stability.

Reductive Amination and Ring-Closing Strategies

Precursor Synthesis

This method constructs the piperidine ring de novo, incorporating the sulfonylmethyl group during cyclization. A linear precursor, such as 5-amino-1-(2-methylpropanesulfonyl)pentan-2-one, undergoes reductive amination with sodium cyanoborohydride (NaBH3CN) in methanol. The reaction’s imine intermediate is stabilized by the sulfonyl group’s electron-withdrawing effects, facilitating ring closure to form the piperidine nucleus.

Hydrogenolysis of Protective Groups

Benzyl or allyl groups, introduced to protect reactive sites during cyclization, are removed via catalytic hydrogenation using palladium on carbon (Pd/C) under 20–30 psi H2. This step restores the free amine while preserving the sulfonyl functionality, with yields exceeding 80%.

Substrate Scope and Limitations

• Steric Hindrance : Bulky substituents adjacent to the amine impede reductive amination, necessitating elevated temperatures (50–60°C).
• Chemoselectivity : Competitive reduction of the sulfonyl group is negligible under mild hydrogenation conditions (pH 4–5).

Comparative Analysis of Synthetic Routes

Method	Key Advantages	Limitations	Yield Range	Scalability
Nucleophilic Substitution	Short reaction sequence (2 steps)	Requires Boc protection/deprotection	60–75%	Moderate (lab-scale)
Thioether Oxidation	High oxidation efficiency (>90%)	Multi-step synthesis of thioether	70–85%	High (industrial)
Reductive Amination	Builds piperidine ring with sulfonyl group	Sensitive to steric effects	65–80%	Low to moderate

Chemical Reactions Analysis

4-[(2-Methylpropanesulfonyl)methyl]piperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form sulfone derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride to yield the corresponding amine.

Substitution: The sulfonyl group can be substituted with other functional groups using nucleophilic substitution reactions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically results in sulfone derivatives, while reduction yields amine derivatives .

Scientific Research Applications

4-[(2-Methylpropanesulfonyl)methyl]piperidine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is used in biochemical studies to investigate the interactions between small molecules and biological targets.

Medicine: It serves as an intermediate in the synthesis of drugs with potential therapeutic applications, including analgesics and anti-inflammatory agents.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(2-Methylpropanesulfonyl)methyl]piperidine involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins and enzymes, potentially inhibiting their activity. This interaction can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

4-[(2-Methylpropanesulfonyl)methyl]piperidine can be compared with other piperidine derivatives, such as:

4-(2-Methylpropanesulfonyl)piperidine: Similar in structure but lacks the methyl group on the piperidine ring.

4-(2-Methylpropyl)piperidine: Lacks the sulfonyl group, resulting in different chemical properties and reactivity.

4-(2-Methylsulfonyl)piperidine: Contains a sulfonyl group but differs in the position of the substituents.

The uniqueness of 4-[(2-Methylpropanesulfonyl)methyl]piperidine lies in its specific combination of functional groups, which imparts distinct chemical and biological properties .